Cas no 921772-06-7 (1,3-Pentanediamine, 2-phenyl-, (2S,3S)-)

1,3-Pentanediamine, 2-phenyl-, (2S,3S)- structure
921772-06-7 structure
Product Name:1,3-Pentanediamine, 2-phenyl-, (2S,3S)-
CAS No:921772-06-7
MF:C11H18N2
MW:178.274022579193
CID:743155
PubChem ID:71422011
Update Time:2025-04-19

1,3-Pentanediamine, 2-phenyl-, (2S,3S)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Pentanediamine, 2-phenyl-, (2S,3S)-
    • (2S,3S)-2-phenylpentane-1,3-diamine
    • 921772-06-7
    • DTXSID80841054
    • Inchi: 1S/C11H18N2/c1-2-11(13)10(8-12)9-6-4-3-5-7-9/h3-7,10-11H,2,8,12-13H2,1H3/t10-,11+/m1/s1
    • InChI Key: MDJWWYZVFCHJIF-MNOVXSKESA-N
    • SMILES: N[C@@H](CC)[C@@H](C1C=CC=CC=1)CN

Computed Properties

  • Exact Mass: 178.146998583g/mol
  • Monoisotopic Mass: 178.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 52Ų
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